Cas no 36762-01-3 (7-(2-chlorophenyl)benzo[c]acridine)

• Product Name: 7-(2-chlorophenyl)benzo[c]acridine
• CAS No: 36762-01-3
• MF: C₂₃H₁₄ClN
• MW: 339.816964626312
• CID: 1479074
• PubChem ID: 186215
• Update Time: 2025-04-21

7-(2-chlorophenyl)benzo[c]acridine Chemical and Physical Properties

Names and Identifiers

• 7-(2-chlorophenyl)benzo[c]acridine
• SCHEMBL20291552
• DTXSID00190218
• 7-(2-Chlorophenyl)benzo(c)acridine
• Benzo(c)acridine, 7-(2-chlorophenyl)-
• 36762-01-3

• Inchi： 1S/C23H14ClN/c24-20-11-5-3-9-17(20)22-18-10-4-6-12-21(18)25-23-16-8-2-1-7-15(16)13-14-19(22)23/h1-14H
• InChI Key： JTIZYGBOEQNGSX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C2C=CC=CC=2N=C2C3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 339.08162
• Monoisotopic Mass: 339.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89